Spathelia bischromene
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Description
Properties
CAS No. |
34411-93-3 |
|---|---|
Molecular Formula |
C20H20O4 |
Molecular Weight |
324.4 g/mol |
IUPAC Name |
4,10,10,16,16-pentamethyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1,4,7,11,13,17-hexaen-6-one |
InChI |
InChI=1S/C20H20O4/c1-11-10-14(21)15-17(22-11)12-6-8-19(2,3)23-16(12)13-7-9-20(4,5)24-18(13)15/h6-10H,1-5H3 |
InChI Key |
CUFLINMPEWUGEH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)C2=C3C(=C4C(=C2O1)C=CC(O4)(C)C)C=CC(O3)(C)C |
Canonical SMILES |
CC1=CC(=O)C2=C3C(=C4C(=C2O1)C=CC(O4)(C)C)C=CC(O3)(C)C |
Origin of Product |
United States |
Q & A
Q. What are the primary biological activities reported for Spathelia bischromene, and what standardized assays are used to evaluate them?
Answer: Spathelia bischromene (C₂₀H₂₀O₄) exhibits antibacterial and cytotoxic activities, notably against HeLa cells . Cytotoxicity is typically assessed via cell viability assays (e.g., MTT or resazurin-based methods), while antibacterial activity is tested using broth microdilution or agar diffusion assays. Researchers must validate purity through HPLC or NMR before biological testing to avoid confounding results .
Q. Which analytical techniques are recommended for isolating and characterizing Spathelia bischromene from plant sources?
Answer: Isolation involves column chromatography (e.g., silica gel or Sephadex) guided by TLC. Structural elucidation relies on spectroscopic methods: UV-Vis for chromophore identification, MS for molecular weight, and ¹H/¹³C NMR for stereochemical details . Quantification can be achieved via HPLC with UV or MS detection .
Q. How does the taxonomic classification of Spathelia species within Rutaceae impact chemical profiling studies?
Answer: Phylogenetic analyses (e.g., using rbcL, atpB, and trnL-trnF DNA regions) confirm Spathelia’s placement in Rutaceae subfamily Spathelioideae . This classification aids in comparative phytochemical studies, as secretory cavities and oil cells in leaves are synapomorphies linked to secondary metabolite diversity .
Advanced Research Questions
Q. What molecular mechanisms underlie the cytotoxic activity of Spathelia bischromene, and how can conflicting data across studies be reconciled?
Answer: Mechanistic studies often use transcriptomics (RNA-seq) or proteomics to identify pathways like apoptosis or oxidative stress. Contradictions in cytotoxicity data may arise from variations in compound purity, cell line specificity, or assay conditions (e.g., exposure time/dosage). Rigorous replication and adherence to standardized protocols (e.g., ISO 10993-5 for in vitro testing) are critical . Meta-analyses using PRISMA guidelines can contextualize discrepancies .
Q. How can phylogenetic and anatomical data inform the selection of Spathelia species for bioprospecting?
Answer: Phylogenies reconstructed via Bayesian inference or maximum likelihood (e.g., using rps16 and psbA-trnH markers) identify clades with high chemical novelty . Leaf anatomy (e.g., oil cell density) and seed coat tracheids, observed via light microscopy and SEM, correlate with metabolite-rich lineages, guiding targeted sampling .
Q. What experimental designs are optimal for studying Spathelia bischromene’s ecological role in its native habitat?
Answer: Field studies should integrate metabolomic profiling (LC-MS) with ecological surveys to assess allelopathic or anti-herbivory roles. Controlled experiments (e.g., bioassays against insect models) paired with environmental RNA sequencing (eRNA) can link compound production to biotic stressors .
Methodological Best Practices
Q. How should researchers address reproducibility challenges in Spathelia bischromene pharmacological studies?
Answer: Document extraction protocols (e.g., solvent ratios, temperature) and raw spectral data in supplementary materials. Use internal standards (e.g., deuterated analogs) in HPLC/MS for quantification accuracy. Share datasets via repositories like Dryad or Zenodo .
Q. What criteria validate the taxonomic identity of plant material used in Spathelia bischromene research?
Answer: Combine DNA barcoding (e.g., rbcL sequencing) with voucher specimen deposition in herbaria. Cross-reference morphological traits (e.g., secretory cavities) with Flora Neotropica descriptions to confirm species identity .
Tables
Table 1: Key Phylogenetic Markers for Spathelia Classification
| Marker | Application | Reference |
|---|---|---|
| rbcL | Family-level phylogeny | |
| trnL-trnF | Intrageneric relationships | |
| psbA-trnH | Species delimitation |
Table 2: Common Contaminants in Spathelia Extracts and Mitigation Strategies
| Contaminant | Impact on Bioassays | Mitigation |
|---|---|---|
| Polysaccharides | False-positive cytotoxicity | Ethanol precipitation |
| Chlorophyll | UV interference | Activated charcoal filtration |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
